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Get Quote

Ganciclovir sodium is the sodium salt of ganciclovir, a synthetic purine nucleoside analog. Its systematic

IUPAC name is sodium;2-amino-9-(1,3-dihydroxypropan-2-yloxymethyl)purin-6-olate [1] [2].

Table 1: Fundamental Physicochemical Properties of Ganciclovir and Ganciclovir Sodium

Property Ganciclovir (Free Acid) Ganciclovir Sodium (Salt)

Molecular Formula C~9~H~13~N~5~O~4~ [3] C~9~H~12~N~5~NaO~4~ [1]

CAS Number 82410-32-0 [4] Information missing

Appearance White to off-white crystalline
lyophilized powder [3]

Information missing

Melting Point ~250°C [3] Information missing

pKa Values 2.2 and 9.4 [3] Information missing

Aqueous Solubility 2.6 mg/mL at 25°C [3] Highly soluble (salt form enhances
water solubility)

Partition Coefficient
(log P)

n-octanol/water: 0.022 [3] Information missing

The compound exists in an anhydrous crystalline form that is more stable for pharmaceutical development

compared to earlier hydrated or lyophilized forms, which were prone to adsorbing humidity from the
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environment [2].

Mechanism of Action and Antiviral Activity

Ganciclovir is a deoxynucleoside analogue that acts as a cytomegalovirus (CMV) DNA polymerase

inhibitor [5]. Its mechanism involves a multi-step activation process within virus-infected cells.
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Diagram of the antiviral mechanism of ganciclovir, depicting the required activation phosphorylation steps

and ultimate inhibition of viral DNA synthesis.
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As a nucleoside analogue, ganciclovir must be phosphorylated to become active. The initial phosphorylation

is preferentially catalyzed by the viral protein kinase UL97 in CMV-infected cells. Subsequently, cellular

kinases convert it to the active triphosphate form [5]. Ganciclovir triphosphate then acts as both a

competitive inhibitor of deoxyguanosine triphosphate (dGTP) and an alternate substrate for viral DNA

polymerase. Its incorporation into the growing DNA chain results in premature DNA termination,

effectively halting viral replication [6] [7] [5].

Table 2: In Vitro Antiviral Activity of Ganciclovir (IC₅₀)

Virus / Target IC₅₀ Value
Experimental Context /
Notes

Human Cytomegalovirus
(CMV)

Primary indication [5]

Herpes Simplex Virus-1
(HSV-1)

3.5 µM [4] Inhibitory concentration in
BSC-1 cells

Herpes Simplex Virus-2
(HSV-2)

Active [4]

Feline Herpesvirus-1
(FHV-1)

5.2 µM [4]

Adenovirus Active against serotypes 1, 2, 4, 6, 8,
10, 19, 22, 28 [4]

In vitro replication inhibition

Beyond its canonical antiviral mechanism, recent research indicates that ganciclovir possesses atypical anti-

inflammatory activity. It has been shown to inhibit the cGAS-STING pathway in macrophages,

suggesting potential for drug repurposing in inflammatory conditions like ulcerative colitis [7].

Synthesis and Process Chemistry

The synthesis of ganciclovir sodium involves two main stages: preparation of the purine nucleoside

(ganciclovir) followed by salt formation.
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Synthesis of Ganciclovir

A common synthetic route uses a convergent strategy coupling a protected glycerol side-chain synthon with a

guanine derivative [8] [3].
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General workflow for the synthesis of ganciclovir, involving condensation of a side-chain with a guanine

derivative followed by deprotection.

A significant challenge in synthesis is controlling regioselectivity. Condensation reactions can produce the

undesired N7-regioisomer (isoganciclovir) alongside the target N9-regioisomer (ganciclovir). Isoganciclovir

is a prominent impurity that must be controlled to strict levels (<0.5% per US Pharmacopeia) through

selective crystallization techniques [8].

Preparation of Ganciclovir Sodium Salt

The anhydrous crystalline sodium salt can be prepared from ganciclovir using ethanol-based methods for

optimal stability [9] [2].

Table 3: Methods for Synthesis of Crystalline Ganciclovir Sodium

Method Process Description Key Features

Ethanol-based
Process [2]

Suspend ganciclovir in ethanol (200 mL/100g GCV).

Add equimolar NaOH (15-18% w/v). Reflux until
salification complete. Dilute with more ethanol, distill off

~half solvent. Filter and dry.

Yields anhydrous

crystalline form directly.
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Method Process Description Key Features

Water-Ethanol
Process [2]

Suspend ganciclovir in water (100 mL/100g GCV). Add
equimolar NaOH to form solution. Add ethanol (700

mL/100g GCV) to precipitate solid. Filter, suspend in
ethanol, reflux, cool, filter, and dry.

Uses water for initial
dissolution, ethanol for

crystallization.

Patent
CN113354647A
[9]

Uses methanol, ethanol, sodium hydroxide, p-
toluenesulfonic acid, and adsorbents. Involves mixing,

heating, reaction, and purification steps.

Industrial production
focus.

The crystalline anhydrous form obtained through these methods demonstrates superior stability compared to

lyophilized or dihydrate forms, which are prone to moisture adsorption [2].

Analytical Characterization and Pharmaceutical
Properties

Analytical Methods and Specifications

According to pharmacopeial standards, ganciclovir bulk drug must contain 98.0-102.0% of

C~9~H~13~N~5~O~4~, calculated on a dried basis [3]. Key analytical methods include:

Identification: Infrared absorption comparison to reference standard [3].
Impurity Profiling: Control of isoganciclovir and other related substances via chromatographic

methods (HPLC) [8] [3].
Water Content: Determination by Karl Fischer method [3].

Pharmacokinetics and Dosing

Ganciclovir sodium is administered only by intravenous infusion over 1 hour to avoid excessive toxicity

from high plasma levels and severe tissue irritation due to its high pH [5].

Table 4: Clinical Dosing Regimen for Ganciclovir Sodium Injection
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Indication Phase Recommended Dosage (Adults, Normal Renal Function)

Treatment of CMV
Retinitis

Induction 5 mg/kg every 12 hours for 14-21 days [5]

Treatment of CMV
Retinitis

Maintenance 5 mg/kg once daily (7 days/week) OR 6 mg/kg once daily (5
days/week) [5]

Prevention of CMV in
Transplant

Induction 5 mg/kg every 12 hours for 7-14 days [5]

Prevention of CMV in
Transplant

Maintenance 5 mg/kg once daily (7 days/week) OR 6 mg/kg once daily (5
days/week) until 100-120 days post-transplant [5]

The pharmacokinetics follow a biexponential decay with a mean terminal half-life of approximately 2.53

hours. Dosage must be adjusted in patients with renal impairment [5] [3].

Stability and Compatibility

Reconstituted ganciclovir sodium solutions are stable for 12 hours at room temperature or 48 hours

under refrigeration. When diluted in 0.9% Sodium Chloride Injection or 5% Dextrose Injection, the

solution is stable for 28 days when refrigerated [3].

Toxicity Profile and Drug Interactions

The prescribing information for ganciclovir carries a Boxed Warning for several serious risks [5]:

Hematologic Toxicity: Granulocytopenia, anemia, thrombocytopenia, and pancytopenia; monitor

blood counts frequently.
Impairment of Fertility: May cause temporary or permanent inhibition of spermatogenesis in males

and suppression of fertility in females.
Fetal Toxicity: Based on animal data, has the potential to cause birth defects.

Mutagenesis and Carcinogenesis: Based on animal data, has the potential to cause cancer.

Significant drug interactions include:
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Imipenem-cilastatin: Concomitant use may cause seizures; use not recommended.

Nephrotoxic drugs (Cyclosporine, Amphotericin B): May increase risk of renal toxicity.
Mycophenolate mofetil (MMF): May increase risk of hematological and renal toxicity.

Probenecid: May increase ganciclovir levels [5].

Research Applications and Future Directions

While CMV treatment and prophylaxis remain its primary indications, recent scientific exploration has

revealed potential new applications for ganciclovir:

Anti-inflammatory Effects: Low-dose ganciclovir (10 mg/kg/day) ameliorated dextran sulfate sodium
(DSS)-induced colitis in mice by inhibiting the cGAS-STING pathway in macrophages, suggesting

potential for drug repurposing in inflammatory bowel disease [7].
Combination Therapies: Research continues into optimizing ganciclovir's use in combination with

other antivirals and immunomodulators to enhance efficacy and manage resistance.
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sodium-heterocyclic-compound-purine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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